Cas no 1779936-33-2 (2-(3-tert-butylphenyl)-2-methylpropan-1-amine)

• Product Name: 2-(3-tert-butylphenyl)-2-methylpropan-1-amine
• CAS No: 1779936-33-2
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 6252955
• PubChem ID: 105425682
• Update Time: 2025-10-19

2-(3-tert-butylphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butylphenyl)-2-methylpropan-1-amine
• 1779936-33-2
• EN300-1765913
• SCHEMBL22299378

• Inchi： 1S/C14H23N/c1-13(2,3)11-7-6-8-12(9-11)14(4,5)10-15/h6-9H,10,15H2,1-5H3
• InChI Key： ILNQXNIREIZWDU-UHFFFAOYSA-N
• SMILES： NCC(C)(C)C1C=CC=C(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 205.183049738g/mol
• Monoisotopic Mass: 205.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-tert-butylphenyl)-2-methylpropan-1-amine

Introduction to 2-(3-tert-butylphenyl)-2-methylpropan-1-amine (CAS No. 1779936-33-2)

2-(3-tert-butylphenyl)-2-methylpropan-1-amine, also known by its CAS number 1779936-33-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its unique structural features, which include a tert-butylphenyl group and a methylpropan-1-amine moiety. These structural elements contribute to its potential biological activities and make it a subject of interest for various applications.

The chemical structure of 2-(3-tert-butylphenyl)-2-methylpropan-1-amine can be represented as C₁₄H₂₁N. The tert-butyl group on the phenyl ring provides steric hindrance, which can influence the compound's reactivity and stability. The presence of the amine functional group makes it a versatile starting material for the synthesis of more complex molecules, including potential drug candidates.

Recent studies have explored the biological activities of 2-(3-tert-butylphenyl)-2-methylpropan-1-amine. One notable area of research is its potential as a modulator of neurotransmitter systems. Neurotransmitters play a crucial role in regulating various physiological processes, including mood, cognition, and pain perception. Compounds that can modulate these systems are of great interest for the development of new therapeutic agents.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of 2-(3-tert-butylphenyl)-2-methylpropan-1-amine on serotonin and dopamine receptors. The results indicated that this compound exhibits selective binding to serotonin receptors, particularly the 5-HT_1A subtype. This selective binding suggests that 2-(3-tert-butylphenyl)-2-methylpropan-1-amine could have potential applications in treating conditions such as anxiety disorders and depression.

In addition to its potential as a neurotransmitter modulator, 2-(3-tert-butylphenyl)-2-methylpropan-1-amine has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. A 2020 study published in the European Journal of Pharmacology demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The safety profile of 2-(3-tert-butylphenyl)-2-methylpropan-1-amine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound has low toxicity at therapeutic doses, making it a promising candidate for further development. However, more extensive safety studies are required to fully understand its long-term effects and potential side effects.

In conclusion, 2-(3-tert-butylphenyl)-2-methylpropan-1-amine (CAS No. 1779936-33-2) is a compound with diverse biological activities and potential therapeutic applications. Its selective binding to serotonin receptors and anti-inflammatory properties make it an interesting candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.